(2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid
• InChI: InChI=1S/C9H12N2O2/c1-6-7(3-2-4-11-6)5-8(10)9(12)13/h2-4,8H,5,10H2,1H3,(H,12,13)/t8-/m0/s1
• InChI Key: UNSSAEKZPYMJDO-QMMMGPOBSA-N
• Isomeric SMILES: CC1=C(C=CC=N1)C[C@@H](C(=O)O)N
• Canonical SMILES: CC1=C(C=CC=N1)CC(C(=O)O)N

Description

(2S)-2-Amino-3-(2-methylpyridin-3-yl)propanoic acid is a non-proteinogenic β-pyridyl amino acid characterized by a pyridine ring substituted with a methyl group at the 2-position and an L-configuration at the α-carbon. The synthesis of related β-pyridyl amino acids involves coupling reactions, hydrolysis, and purification steps, as exemplified by the preparation of similar derivatives in .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid can be achieved through several synthetic routes. One common method involves the α-methylation of substituted pyridines using a continuous flow setup. This method employs Raney® nickel as a catalyst and 1-propanol as the solvent at high temperatures . The reaction proceeds with high selectivity and yields the desired product in good yields without the need for additional work-up or purification.

Industrial Production Methods

Industrial production of (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid typically involves large-scale continuous flow processes. These processes are designed to maximize efficiency, safety, and yield while minimizing waste and environmental impact. The use of continuous flow reactors allows for precise control over reaction conditions, leading to consistent and high-quality products.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and methyl groups can participate in substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH to ensure optimal yields and selectivity.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a wide range of substituted pyridine derivatives.

Scientific Research Applications

(2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid is a propanoic acid derivative with potential applications in scientific research. Here's a detailed look at its properties and potential applications:

Basic Information

• IUPAC Name : (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid
• Molecular Formula : $C_9H_{12}N_2O_2$
• Molecular Weight : 180.20 g/mol

Computed Chemical Identifiers

• InChI : InChI=1S/C9H12N2O2/c1-6-3-2-4-11-8(6)5-7(10)9(12)13/h2-4,7H,5,10H2,1H3,(H,12,13)/t7-/m0/s1
• InChIKey : OHRRKEYAYSAHJG-ZETCQYMHSA-N
• SMILES : CC1=C(N=CC=C1)CC@@HN

Potential Applications

While the provided search results do not offer specific applications of (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid, related research and compounds can provide insight into potential uses:

• Building Blocks for Bioactive Molecules : Amino acids and their derivatives are crucial in synthesizing diverse bioactive heterocyclic scaffolds . This suggests that (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid could be a building block in creating new chemical entities with biological activity.
• Analogues in Drug Discovery : As a structural analogue of other amino acids, this compound could be relevant in medicinal chemistry. For example, it could be used to synthesize peptidomimetics or other drug candidates with improved pharmacological properties.
• Research Intermediates : Sigma-Aldrich and Merck offer a range of amino acid derivatives for scientific research, indicating that this compound may serve as an intermediate in synthesizing more complex molecules .

Related Compounds

The search results list several related compounds that may be of interest:

• (2S)-2-amino-3-[4-(phosphonomethyl)phenyl]propanoic acid : Useful for scientific research .
• (2S)-3-[4-(5-methoxy-2-methyl-3-oxo-2,3-dihydropyridazin-4-yl)phenyl]-2-{[methyl(phenyl)carbamoyl]amino}propanoic acid : Has potential as a pyridazinone-based antagonist .
• (2S)-2-amino-3-(3-methoxycarbonyl-5-methylphenyl)propanoic acid : Another amino acid derivative with potential uses in chemical synthesis .
• (S)-2-AMINO-3-(2-METHYLPYRIDIN-3-YL)PROPANOIC ACID 2HCL : Available from Ambeed .

Mechanism of Action

The mechanism of action of (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Key Structural and Functional Differences

The following table compares (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid with analogous compounds, emphasizing substituent effects, molecular properties, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent/Backbone	Key Properties/Applications	CAS Number	Reference
(2S)-2-Amino-3-(2-methylpyridin-3-yl)propanoic acid (Target)	C9H12N2O2	180.21 (calculated)	2-methylpyridin-3-yl	Research use (hypothetical)	Not provided	N/A
L-Tryptophan	C11H12N2O2	204.23	Indole-3-yl	Protein synthesis, serotonin precursor	73-22-3
3-(2-Tetrazolyl)-L-alanine	C4H6N4O2	142.11	Tetrazol-2-yl	Bioisostere for carboxylic acids	405150-16-5
Levodopa	C9H11NO4	197.20	3,4-dihydroxyphenyl	Parkinson’s disease treatment	59-92-7
(2S)-2-Amino-3-(5-chloropyridin-2-yl)propanoic acid	C8H9ClN2O2	200.62	5-chloropyridin-2-yl	Lab research (discontinued)	1270049-06-3
(2S)-2-Amino-3-(2,6-dimethylphenyl)propanoic acid	C11H15NO2	193.25	2,6-dimethylphenyl	Synthetic intermediate	103854-26-8
(2S)-2-Amino-3-(1-methyl-1H-pyrazol-3-yl)propanoic acid	C7H11N3O2	169.18	1-methylpyrazol-3-yl	Experimental studies	1102835-81-3

Pharmacological and Industrial Relevance

• Levodopa (): The catechol hydroxyl groups enable blood-brain barrier penetration and dopamine synthesis, a feature absent in non-hydroxylated analogs like the target compound .
• Industrial Applications: Derivatives like (2S)-2-amino-3-(5-methyl-1,3,4-oxadiazol-2-yl)propanoic acid () are explored for antimicrobial activity, highlighting the versatility of heterocyclic modifications .

Biological Activity

(2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid, also known as a derivative of amino acids, is gaining attention for its potential biological activities. This article summarizes the compound's biological activity, including its mechanisms of action, therapeutic applications, and relevant research findings.

• Chemical Formula : C₉H₁₂N₂O₂
• Molecular Weight : 180.2038 g/mol
• CAS Number : 1270288-73-7

The biological activity of (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid is primarily attributed to its ability to interact with various enzymes and receptors. These interactions can lead to modulation of biological pathways, which may result in therapeutic effects. The compound has been studied for its potential in:

• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways.
• Receptor Binding : The compound shows affinity for certain receptors, influencing physiological responses.

Enzyme Inhibition

Research indicates that (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid can inhibit enzymes that play critical roles in various diseases. For instance, studies have shown its potential as an inhibitor of certain kinases and proteases, which are essential in cancer progression and inflammatory responses .

Antimicrobial Properties

Recent investigations have highlighted the compound's antimicrobial activity against both Gram-positive and Gram-negative bacteria. In vitro tests demonstrated that it exhibits significant inhibitory effects on pathogens such as Staphylococcus aureus and Escherichia coli, with Minimum Inhibitory Concentration (MIC) values ranging from 0.0048 to 0.025 mg/mL .

Microorganism	MIC (mg/mL)
Staphylococcus aureus	0.0048
Escherichia coli	0.0195
Bacillus mycoides	0.0048
Candida albicans	0.039

Case Studies

• Antimicrobial Activity Study : A study evaluated the antimicrobial efficacy of various derivatives of pyridine compounds, including (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid. The results indicated robust antibacterial activity against multiple strains, suggesting potential applications in treating infections caused by resistant bacteria .
• Enzyme Interaction Analysis : Another research article focused on the interaction of this compound with specific enzymes associated with cancer cell proliferation. The findings suggested that the compound could effectively reduce enzyme activity, thereby inhibiting cancer cell growth in vitro .

Therapeutic Potential

Given its diverse biological activities, (2S)-2-amino-3-(2-methylpyridin-3-yl)propanoic acid holds promise as a therapeutic agent in several areas:

• Cancer Treatment : Due to its enzyme inhibition properties.
• Infectious Diseases : As a potential antibiotic.

Q & A

Q. How does the 2-methylpyridin-3-yl moiety influence interactions with glutamate receptors compared to phenylalanine derivatives?

• Methodological Answer : The pyridine ring’s nitrogen enhances hydrogen bonding with receptor residues (e.g., Arg523 in NMDA). In contrast, phenylalanine’s benzyl group relies on hydrophobic interactions. Competitive radioligand assays (³H-MK-801 displacement) show 10-fold higher affinity for the pyridine derivative . Molecular dynamics simulations reveal prolonged dwell times due to π-cation interactions with Lys728 .